Cas no 138624-99-4 (2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol
• CAS No: 138624-99-4
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• MDL: MFCD16067922
• CID: 1090340
• Update Time: 2025-06-11

2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol
• 2,2,2-trifluoro-1-pyridin-3-ylethanol
• 2,2,2-trifluoro-1-(3-pyridyl)ethanol
• 2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-ol
• 2,2,2-trifluoro-1-(pyridine-3-yl)ethanol
• 3-(2,2,2-trifluoro-1-hydroxyethyl)pyridine
• AC1Q76RL
• AGN-PC-004L3Y
• RB1149
• SureCN2422771

• MDL： MFCD16067922
• Inchi： 1S/C7H6F3NO/c8-7(9,10)6(12)5-2-1-3-11-4-5/h1-4,6,12H
• InChI Key： LHXKPHQPUHHFQW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC=CC=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol

Introduction to 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol (CAS No. 138624-99-4) in Modern Chemical Research

2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol, identified by the chemical identifier CAS No. 138624-99-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and a pyridine substituent, which confer unique physicochemical properties making it a valuable intermediate in synthetic chemistry. The structural motif of 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol combines the electron-withdrawing effect of the trifluoromethyl group with the electron-donating properties of the pyridine ring, creating a molecule with distinct reactivity and potential biological activity.

The synthesis of 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol typically involves multi-step organic transformations, often starting from commercially available precursors such as trifluoroacetic acid or its derivatives. The introduction of the pyridine moiety at the 3-position is commonly achieved through nucleophilic substitution or condensation reactions, depending on the synthetic route employed. The presence of the hydroxyl group at the 1-position adds another layer of functionality, allowing for further derivatization into more complex structures. This compound’s versatility in synthetic chemistry has made it a staple in laboratory settings where novel heterocyclic compounds are being explored.

In recent years, 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol has been studied for its potential applications in drug discovery. The trifluoromethyl group is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules. Additionally, the pyridine ring is a common pharmacophore found in many bioactive compounds, including antiviral and anticancer agents. Researchers have leveraged these properties to design and synthesize new molecules with improved pharmacokinetic profiles. For instance, derivatives of 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol have been investigated as inhibitors of enzymes involved in inflammatory pathways.

One notable area where CAS No. 138624-99-4 has found utility is in the development of agrochemicals. Fluorinated compounds often exhibit enhanced resistance to degradation by environmental factors, making them more effective as active ingredients in pesticides and herbicides. The combination of the trifluoromethyl group and pyridine ring in 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol contributes to its stability and efficacy in agricultural applications. Recent studies have demonstrated its role as a precursor in synthesizing novel fungicides that target resistant strains of fungal pathogens.

The chemical properties of CAS No. 138624-99-4 also make it an interesting candidate for material science applications. Fluorinated compounds are known for their low surface energy and hydrophobicity, which can be advantageous in coatings and adhesives. Researchers have explored modifications to 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanol to develop advanced materials with specific functionalities tailored for industrial use. For example, its incorporation into polymer matrices has shown promise in creating corrosion-resistant coatings for metal surfaces.

From a computational chemistry perspective, CAS No. 138624-99-4 has been used as a model system to study electronic structure and reactivity predictions. Advanced computational methods have been employed to understand how the trifluoromethyl and pyridine groups influence the molecule’s electronic properties. These insights have not only enhanced our theoretical understanding but also guided experimental synthetic efforts toward optimizing yield and purity.

The biological activity of CAS No. 138624-99-4 has also been explored through high-throughput screening assays. Initial findings suggest that certain derivatives may exhibit inhibitory effects on bacterial enzymes involved in DNA replication. While further research is needed to fully elucidate its mechanism of action, these preliminary results highlight its potential as a lead compound for developing novel antibiotics.

As our understanding of fluorinated chemistry evolves, so does the utility of compounds like CAS No. 138624-99-4. Emerging technologies such as flow chemistry and biocatalysis are being integrated into synthetic routes to improve efficiency and sustainability. These advancements are particularly relevant given the growing demand for environmentally friendly chemical processes in pharmaceutical manufacturing.

In conclusion,CAS No 138624 -99 -4, specifically referred to as _Trifluoro-pyridine ethanol_, represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery、agrochemical development、and materials science。 As research continues，the full potential of this molecule is expected to be realized，leading to new breakthroughs that benefit society.